Cas no 1378800-86-2 (3-Ethanesulfonyl-piperidine)

• Product Name: 3-Ethanesulfonyl-piperidine
• CAS No: 1378800-86-2
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 1006609
• PubChem ID: 53403987
• Update Time: 2025-04-20

3-Ethanesulfonyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 3-Ethanesulfonyl-piperidine
• 1378800-86-2
• 3-(ETHANESULFONYL)PIPERIDINE
• 3-(Ethylsulfonyl)piperidine

• MDL： MFCD11848096
• Inchi： 1S/C7H15NO2S/c1-2-11(9,10)7-4-3-5-8-6-7/h7-8H,2-6H2,1H3
• InChI Key： WHUBOZFPOYDNFU-UHFFFAOYSA-N
• SMILES： S(CC)(C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų